Cas no 16613-01-7 (1-Dodecanaminium, N-dodecyl-N,N-dimethyl-, acetate)

1-Dodecanaminium, N-dodecyl-N,N-dimethyl-, acetate structure
16613-01-7 structure
Product name:1-Dodecanaminium, N-dodecyl-N,N-dimethyl-, acetate
CAS No:16613-01-7
MF:C28H59NO2
MW:441.773569345474
CID:95690
PubChem ID:11293641

1-Dodecanaminium, N-dodecyl-N,N-dimethyl-, acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Dodecanaminium, N-dodecyl-N,N-dimethyl-, acetate
    • didodecyl(dimethyl)azanium,acetate
    • DTXSID70461482
    • SCHEMBL8741148
    • Didodecyldimethylammonium acetate
    • 16613-01-7
    • Inchi: InChI=1S/C26H56N.C2H4O2/c1-5-7-9-11-13-15-17-19-21-23-25-27(3,4)26-24-22-20-18-16-14-12-10-8-6-2;1-2(3)4/h5-26H2,1-4H3;1H3,(H,3,4)/q+1;/p-1
    • InChI Key: AVNXUOMEGJDYJZ-UHFFFAOYSA-M
    • SMILES: C([O-])(=O)C.C([N+](C)(C)CCCCCCCCCCCC)CCCCCCCCCCC

Computed Properties

  • Exact Mass: 441.45458012g/mol
  • Monoisotopic Mass: 441.45458012g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 22
  • Complexity: 271
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1Ų

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